Cas no 18210-26-9 (Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]-)

• Product Name: Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]-
• CAS No: 18210-26-9
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 217225
• PubChem ID: 804072
• Update Time: 2025-07-20

Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]-
• N-(4-[(THIOPHEN-2-YLMETHYL)-AMINO]-PHENYL)-ACETAMIDE
• N-{4-[(Thiophen-2-ylmethyl)-amino]-phenyl}-acetamide
• N-{4-[(THIOPHEN-2-YLMETHYL)AMINO]-PHENYL}-ACETAMIDE
• N-[4-(thiophen-2-ylmethylamino)phenyl]acetamide
• CS-0362207
• MLS001209158
• N-{4-[(Thiophen-2-yl-methyl)amino]-phenyl}-acetamide
• AKOS000227829
• SR-01000362311-1
• n-[4-[(thiophen-2-ylmethyl)-amino]-phenyl]-acetamide
• SR-01000362311
• 18210-26-9
• Oprea1_739733
• Oprea1_183600
• N-(4-((Thiophen-2-ylmethyl)amino)phenyl)acetamide
• FT-0676623
• BAS 00529426
• N-(4-(thiophen-2-ylmethylamino)phenyl)acetamide
• HMS1681N20
• CHEMBL1479809
• SMR000514519
• HMS2815B05
• DTXSID90355511
• n-(4-[(thiophen-2-ylmethyl)amino]-phenyl)-acetamide
• N-(4-{[(Thiophen-2-yl)methyl]amino}phenyl)acetamide
• n-(4-[(thiophen-2-ylmethyl)amino]phenyl)acetamide
• N-{4-[(thiophen-2-ylmethyl)amino]phenyl}acetamide
• STL370375

• MDL： MFCD00507039
• Inchi： 1S/C13H14N2OS/c1-10(16)15-12-6-4-11(5-7-12)14-9-13-3-2-8-17-13/h2-8,14H,9H2,1H3,(H,15,16)
• InChI Key： YODRDZNZYORNHB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 246.08300
• Monoisotopic Mass: 246.082684
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4
• XLogP3: 2.3

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 375.5±27.0 °C at 760 mmHg
• Flash Point: 224.4±25.2 °C
• Refractive Index: 1.684
• PSA: 69.37000
• LogP: 3.46460

Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]-

Comprehensive Overview of Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- (CAS No. 18210-26-9)

Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- (CAS No. 18210-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thienylmethyl and phenyl functional groups, exhibits properties that make it valuable for applications in drug development and advanced material synthesis. Researchers are increasingly exploring its potential due to its structural versatility and compatibility with various chemical reactions.

One of the key features of Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- is its role as an intermediate in the synthesis of bioactive molecules. Its acetamide moiety provides a reactive site for further modifications, making it a popular choice for designing novel therapeutic agents. Recent studies have highlighted its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine. This has led to a surge in searches for "acetamide derivatives in drug discovery" and "thienylmethyl compounds in pharmaceuticals," reflecting its relevance in modern research.

In addition to its pharmaceutical applications, Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- is also being investigated for its use in advanced materials. Its aromatic and heterocyclic components contribute to its stability and electronic properties, making it suitable for organic electronics and conductive polymers. With the rise of sustainable technologies, queries like "organic semiconductors with thienyl groups" and "phenyl-based materials for green chemistry" have become increasingly common, underscoring the compound's versatility.

The synthesis of Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- involves multi-step organic reactions, often starting from readily available precursors such as 2-thiophenemethylamine and 4-nitroaniline. Optimization of these synthetic routes is a hot topic in academic circles, as evidenced by searches for "efficient synthesis of acetamide derivatives" and "amine functionalization techniques." Researchers are particularly interested in improving yield and selectivity while minimizing environmental impact, in line with the principles of green chemistry.

From an analytical perspective, Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and confirming structural integrity, which are essential for both research and industrial applications. The compound's solubility in common organic solvents like DMSO and ethanol further enhances its practicality in laboratory settings.

Looking ahead, the potential of Acetamide,N-[4-[(2-thienylmethyl)amino]phenyl]- continues to expand as new applications emerge. Its compatibility with click chemistry and other modular synthetic approaches positions it as a valuable building block for future innovations. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing challenges across multiple disciplines, from healthcare to renewable energy.